Cas no 28456-39-5 (4-BUTYL-BENZAMIDINE)
4-BUTYL-BENZAMIDINE structure
Product Name:4-BUTYL-BENZAMIDINE
CAS No:28456-39-5
MF:C11H16N2
MW:176.258142471313
MDL:MFCD05662844
CID:239688
PubChem ID:4361869
Update Time:2025-04-19
4-BUTYL-BENZAMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 4-BUTYL-BENZAMIDINE
- 4-n-Butylbenzamidin
- AC1N9JVY
- AG-E-91373
- CTK0J9725
- FT-0692427
- KB-37507
- SureCN8995527
- 4-n-Butyl-benzamidine
- Benzenecarboximidamide, 4-butyl-
- CS-0450455
- SCHEMBL8995527
- 4-Butylbenzimidamide
- AKOS006293223
- SB36376
- 28456-39-5
- 4-butylbenzenecarboximidamide
- DTXSID50402373
-
- MDL: MFCD05662844
- Inchi: 1S/C11H16N2/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h5-8H,2-4H2,1H3,(H3,12,13)
- InChI Key: QBXVSDIRVLEZRX-UHFFFAOYSA-N
- SMILES: NC(C1C=CC(=CC=1)CCCC)=N
Computed Properties
- Exact Mass: 176.13148
- Monoisotopic Mass: 176.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 49.9A^2
Experimental Properties
- Density: 1.01
- Boiling Point: 275.7°C at 760 mmHg
- Flash Point: 120.5°C
- Refractive Index: 1.537
- PSA: 49.87
4-BUTYL-BENZAMIDINE Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A019142853-1g |
4-Butylbenzimidamide |
28456-39-5 | 95% | 1g |
$397.10 | 2023-09-02 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0082-1g |
4-n-Butyl-benzamidine |
28456-39-5 | 98% | 1g |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0082-5g |
4-n-Butyl-benzamidine |
28456-39-5 | 98% | 5g |
5919.34CNY | 2021-05-07 | |
| eNovation Chemicals LLC | Y1004860-100mg |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 100mg |
$170 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1004860-250mg |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 250mg |
$215 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1004860-500mg |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 500mg |
$285 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1004860-1g |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 1g |
$455 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1004860-25g |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 25g |
$6585 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1004860-5g |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 5g |
$1780 | 2025-02-20 | |
| Crysdot LLC | CD12088528-1g |
4-Butylbenzimidamide |
28456-39-5 | 95+% | 1g |
$442 | 2024-07-24 |
4-BUTYL-BENZAMIDINE Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:28456-39-5)4-BUTYL-BENZAMIDINE
Order Number:A1035193
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:56
Price ($):321.0
Email:sales@amadischem.com
4-BUTYL-BENZAMIDINE Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:28456-39-5)4-BUTYL-BENZAMIDINE
Purity:99%
Quantity:1g
Price ($):321.0